3-[(3,4-dichlorophenyl)methyl]-9-(3-methoxyphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS RN: 848987-51-9
• Molecular Formula: C23H21Cl2N5O3
• Molecular Weight: 486.35
• IUPAC Name: 3-[(3,4-dichlorophenyl)methyl]-9-(3-methoxyphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H21Cl2N5O3/c1-27-20-19(21(31)30(23(27)32)13-14-7-8-17(24)18(25)11-14)29-10-4-9-28(22(29)26-20)15-5-3-6-16(12-15)33-2/h3,5-8,11-12H,4,9-10,13H2,1-2H3
• InChI Key: BTQIQFYUGMZZKY-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)CC3=CC(=C(C=C3)Cl)Cl)N4CCCN(C4=N2)C5=CC(=CC=C5)OC
• solubility: not available

Description

This compound is a purine derivative, which is a type of nitrogen-containing heterocycle. Purines are fundamental components of nucleic acids, ATP, NADH, coenzyme A, and many other biological molecules.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the purine ring system, the introduction of the phenyl groups, and the addition of the methyl and methoxy groups. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the purine core, with phenyl rings substituted at the 3 and 9 positions. The 3-phenyl ring has two chlorine atoms, and the 9-phenyl ring has a methoxy group. Additionally, there are methyl groups on the 1 and 7 positions of the purine ring.

Chemical Reactions Analysis

As a purine derivative, this compound might participate in similar chemical reactions as other purines. These could include acid-base reactions, electrophilic aromatic substitution on the phenyl rings, or nucleophilic substitution at the chlorine or methoxy sites.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. It’s likely to be a solid at room temperature, and its solubility would depend on the specific solvent.

Mechanism of Action

Without specific biological or pharmacological data, it’s difficult to predict the mechanism of action of this compound.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its reactivity, its potential biological activity, and its physical and chemical properties.